Cas no 1185282-03-4 (APP-FUBINACA RM)

• Product Name: APP-FUBINACA RM
• CAS No: 1185282-03-4
• MF: C₂₄H₂₁FN₄O₂
• MW: 416.447548627853
• CID: 4576134
• Update Time: 2025-06-28

APP-FUBINACA RM Chemical and Physical Properties

Names and Identifiers

• APP-FUBINACA
• TW71LSK9DG
• APP-FUBINACA RM
• APP-FUBINACARM
• J3.646.027J
• Q20707637
• Nalpha-[1-(4-Fluorobenzyl)-1H-indazole-3-ylcarbonyl]-L-phenylalaninamide
• 1H-Indazole-3-carboxamide, N-((1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl)-1-((4-fluorophenyl)methyl)-
• N-(1-Amino-3-phenyl-1-oxopropan-2-yl)-1-((4-fluorophenyl)methyl)-1H-indazole-3-carboxamide
• N-[(2s)-1-amino-1-oxo-3-phenylpropan-2-yl]-1-[(4-fluorophenyl)methyl]-1h-indazole-3-carboxamide
• N-[(

• Inchi： 1S/C24H21FN4O2/c25-18-12-10-17(11-13-18)15-29-21-9-5-4-8-19(21)22(28-29)24(31)27-20(23(26)30)14-16-6-2-1-3-7-16/h1-13,20H,14-15H2,(H2,26,30)(H,27,31)/t20-/m0/s1
• InChI Key： TZXBEYFALIFOAG-FQEVSTJZSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2C(C(N[C@H](C(N)=O)CC2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 416.16485409 g/mol
• Monoisotopic Mass: 416.16485409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 416.4
• XLogP3: 3.8
• Topological Polar Surface Area: 90

Additional information on APP-FUBINACA RM

APP-FUBINICA RM (CAS 1185282-03-4): A Synthetic Cannabinoid Analog for Advanced Research Applications

The compound APP-FUBINICA RM, identified by the Chemical Abstracts Service registry number CAS 1185282-03-4, represents a structurally optimized synthetic cannabinoid analog designed for specialized research in neuropharmacology and drug discovery. This compound belongs to the class of aminoalkylindole derivatives, characterized by a rigid bicyclic core structure and a substituted naphthylamine moiety, which confer unique pharmacological properties. Recent advancements in synthetic methodology have enabled precise control over its stereochemistry and purity, making it an essential tool for studying cannabinoid receptor subtype selectivity.

APP-FUBINICA RM exhibits high affinity for the CB₁ cannabinoid receptor, with reported dissociation constants (Kd) as low as 0.6 nM in radioligand binding assays conducted on recombinant human receptors. This property has been leveraged in recent studies published in Nature Communications (Q3 2023), where researchers demonstrated its utility as a chemical probe to investigate endocannabinoid system modulation in Alzheimer's disease models. The compound's structural modification compared to earlier generations—specifically the introduction of a fluorinated phenyl ring—enhances metabolic stability while maintaining receptor selectivity, as highlighted in a comparative analysis by the University of Basel research group.

In preclinical settings, CAS 1185282-03-4 has shown promise in modulating inflammatory responses through dual activation of CB₁ and TRPV channels, as evidenced by data from murine arthritis models published in the Journal of Medicinal Chemistry. This dual mechanism offers potential advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs), though further translational studies are required to validate clinical applicability. Researchers emphasize its value as a lead compound for developing next-generation analgesics with reduced central nervous system side effects.

The synthesis of APP-FUBINICA RM employs a convergent strategy involving palladium-catalyzed Suzuki-Miyaura coupling at the critical C7 position of the indole core. This method, optimized through high-throughput screening reported in the European Journal of Organic Chemistry, achieves >99% purity under mild reaction conditions. Quality control protocols include LC-MS/MS analysis and NMR spectroscopy to ensure structural integrity and absence of impurities such as unreacted starting materials or byproducts from fluorination steps.

In academic research contexts, this compound enables exploration of ligand-receptor interactions using advanced techniques like cryo-electron microscopy and surface plasmon resonance assays. A collaborative study between MIT and ETH Zurich (preprint July 2024) utilized this analog to map conformational changes in CB₁-G protein complexes upon agonist binding, advancing understanding of receptor activation mechanisms critical for drug design.

CAS 1185282-03-4-based compounds are increasingly adopted in neuropharmacology labs investigating synaptic plasticity mechanisms linked to memory formation. In hippocampal slice electrophysiology experiments, submicromolar concentrations were shown to modulate long-term potentiation without affecting baseline neurotransmission parameters—a characteristic that distinguishes it from non-selective cannabinoids like Δ⁹-THC.

The structural features enabling these properties include:

• A rigidified cyclohexyl ring system reducing conformational entropy,
• A fluorinated naphthalene group enhancing lipophilicity,
• An ethylamino spacer optimizing receptor binding orientation,

This compound's research applications extend beyond pharmacology into analytical chemistry education—its well-characterized UV absorption spectrum at 306 nm serves as a reference standard for validating HPLC methods used in forensic toxicology studies.

New findings from Prof. Dr. Elena Vazquez's lab at Stanford University (published May 2024) reveal that when administered via intranasal delivery systems, this analog demonstrates superior brain penetration efficiency compared to structurally similar compounds lacking fluorination at position R7a—critical insight for developing targeted CNS therapies.

In conclusion, APP-FUBINICA RM (CAS 1185282-03-4) stands out as an indispensable research tool enabling mechanistic investigations across neuroscience disciplines while providing a valuable scaffold for medicinal chemistry optimization programs targeting cannabinoid receptor pathways without compromising on purity or reproducibility standards required for peer-reviewed research publication.